(7-{[(4-Ethylphenyl)methyl]sulfanyl}-5-(4-fluorophenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol

• IUPAC Name: [7-[(4-ethylphenyl)methylsulfanyl]-5-(4-fluorophenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol
• InChI: InChI=1S/C27H24FN3O2S/c1-3-17-4-6-18(7-5-17)15-34-27-23-12-22-20(14-32)13-29-16(2)24(22)33-26(23)30-25(31-27)19-8-10-21(28)11-9-19/h4-11,13,32H,3,12,14-15H2,1-2H3
• InChI Key: VNULFHPOWAPGJS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CSC2=NC(=NC3=C2CC4=C(O3)C(=NC=C4CO)C)C5=CC=C(C=C5)F
• Molecular Formula: C27H24FN3O2S
• Molecular Weight: 473.6 g/mol

Description

(7-{[(4-Ethylphenyl)methyl]sulfanyl}-5-(4-fluorophenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol is a useful research compound. Its molecular formula is C27H24FN3O2S and its molecular weight is 473.57. The purity is usually 95%.
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Scientific Research Applications

Catalyst and Solvent-Free Synthesis

Research on related compounds has led to developments in catalyst and solvent-free synthesis, indicating potential for green chemistry applications. For instance, the efficient approach for regioselective synthesis of certain heterocyclic amides demonstrates the strategic use of intermediate compounds in preparing complex structures under environmentally friendly conditions (Moreno-Fuquen et al., 2019).

Conformationally Constrained, Masked Cysteines

The synthesis of conformationally constrained, masked cysteines from starting materials like 4-sulfanylmethylene-5(4H)-oxazolones shows the importance of such compounds in medicinal chemistry and drug design (Clerici et al., 1999). These processes enable the creation of novel compounds with potential therapeutic applications.

Antitumor Activities

Compounds similar in structure have been investigated for their antitumor activities. For example, the study of imidazotetrazines and their synthesis reveals potential broad-spectrum antitumor agents, suggesting that related compounds could be explored for anticancer properties (Stevens et al., 1984).

Corrosion Inhibition

Oxazole derivatives have been evaluated as corrosion inhibitors on mild steel, demonstrating the chemical versatility of such compounds in industrial applications. These studies suggest that structurally related compounds could serve as effective corrosion inhibitors, contributing to material preservation and longevity (Rahmani et al., 2018).